Cas no 1805445-35-5 (Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate
• CAS No: 1805445-35-5
• MF: C₁₀H₉BrF₂N₂O₄
• MW: 339.090268850327
• CID: 4864784
• Update Time: 2025-10-29

Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate

• Inchi： 1S/C10H9BrF2N2O4/c1-2-19-6(16)3-5-4-14-8(10(12)13)9(7(5)11)15(17)18/h4,10H,2-3H2,1H3
• InChI Key： DNPOCPNNUHDMHU-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=NC=C1CC(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate

Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate (CAS No. 1805445-35-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate, identified by its CAS number 1805445-35-5, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its utility in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. The structural features of this pyridine derivative, including the presence of a bromo substituent, a difluoromethyl group, and a nitro group, make it an attractive scaffold for further functionalization, enabling the creation of complex pharmacophores.

The Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate molecule exhibits a unique combination of electronic and steric properties that are highly valuable in medicinal chemistry. The bromo group at the 4-position provides a reactive site for cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing biaryl structures. These types of structures are frequently found in pharmaceuticals due to their ability to interact with biological targets in a manner that promotes efficacy and selectivity.

The incorporation of a difluoromethyl group at the 2-position is another critical feature that enhances the pharmacological potential of this intermediate. Difluoromethyl groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding affinity towards biological targets. This modification is particularly relevant in the design of kinase inhibitors and other small-molecule drugs where these properties are often desired.

The nitro group at the 3-position adds another layer of reactivity, allowing for further derivatization through reduction to an amine or diazotization followed by coupling reactions. These transformations are essential for generating more complex molecular architectures that can exhibit enhanced pharmacological activity. The acetate moiety at the 5-position not only contributes to the overall solubility and handling properties of the compound but also serves as a leaving group for nucleophilic substitution reactions.

In recent years, there has been a surge in research focusing on developing novel antiviral and anticancer agents. The structural motifs present in Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate make it an ideal candidate for exploring these therapeutic areas. For instance, studies have demonstrated its utility in synthesizing inhibitors targeting viral proteases and kinases, which are crucial for viral replication and survival. Additionally, its derivatives have shown promise as inhibitors of various cancer-related enzymes, highlighting its potential as a lead compound in oncology research.

The growing interest in fluorinated compounds has further amplified the significance of this intermediate. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, making them indispensable in modern drug design. The presence of two fluorine atoms in Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate enhances its potential as a building block for next-generation therapeutics.

The synthetic methodologies for preparing Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate have also seen considerable advancements. Modern synthetic routes often involve multi-step sequences that leverage transition metal catalysis to achieve high yields and selectivity. These methods not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry. The development of such sustainable synthetic strategies is crucial for ensuring the long-term viability of pharmaceutical intermediates like this one.

The applications of this compound extend beyond academic research into industrial settings as well. Pharmaceutical companies frequently utilize intermediates like Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate in their drug discovery pipelines due to their proven track record in generating lead compounds that proceed to clinical trials. The ability to rapidly modify these intermediates through well-established synthetic protocols allows for rapid iteration and optimization during drug development.

The future prospects for derivatives of Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate remain promising as new technologies and methodologies continue to emerge. Advances in computational chemistry and high-throughput screening are enabling researchers to identify new applications and therapeutic targets more efficiently than ever before. This synergy between experimental synthesis and computational modeling is likely to drive further innovation in the use of this intermediate.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-3-nitropyridine-5-acetate (CAS No. 1805445-35-5) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents across various disease areas. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.